Cas no 2680811-64-5 (4-Chloro-2-fluoro-6-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid)

• Product Name: 4-Chloro-2-fluoro-6-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• CAS No: 2680811-64-5
• MF: C₁₁H₉ClFNO₄
• MW: 273.644865751266
• CID: 5996490
• PubChem ID: 165911384
• Update Time: 2025-05-05

4-Chloro-2-fluoro-6-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680811-64-5
• EN300-28284064
• 4-chloro-2-fluoro-6-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• 4-Chloro-2-fluoro-6-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid

• Inchi： 1S/C11H9ClFNO4/c1-2-3-18-11(17)14-8-5-6(12)4-7(13)9(8)10(15)16/h2,4-5H,1,3H2,(H,14,17)(H,15,16)
• InChI Key： MPWLGWLDSNDXIZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C(=O)O)=C(C=1)NC(=O)OCC=C)F

Computed Properties

• Exact Mass: 273.0204136g/mol
• Monoisotopic Mass: 273.0204136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-Chloro-2-fluoro-6-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid

4-Chloro-2-fluoro-6-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic Acid: A Comprehensive Overview

The compound 4-Chloro-2-fluoro-6-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid, with the CAS number 2680811-64-5, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its unique structural features, which include a benzoic acid backbone substituted with chlorine and fluorine atoms, as well as a complex side chain containing a propenyl group. These structural elements contribute to its versatile chemical properties and potential applications.

Recent studies have highlighted the importance of this compound in the development of novel drug delivery systems. The presence of the propenyl group in the side chain allows for enhanced solubility and bioavailability, making it an attractive candidate for targeted drug delivery. Researchers have also explored its potential as a precursor in the synthesis of advanced polymers, where its reactivity and stability under various conditions are highly advantageous.

The synthesis of 4-Chloro-2-fluoro-6-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the chlorination and fluorination of the benzoic acid ring, followed by the introduction of the propenyl-containing side chain through a series of nucleophilic substitutions and coupling reactions. This process requires precise control over reaction conditions to ensure high yield and purity.

In terms of applications, this compound has shown promise in several areas. In pharmaceuticals, it has been used as an intermediate in the synthesis of bioactive molecules, particularly those with anti-inflammatory and anti-cancer properties. Its ability to form stable complexes with metal ions has also made it valuable in the development of contrast agents for medical imaging.

Recent advancements in computational chemistry have further elucidated the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the chlorine and fluorine substituents significantly influence the electron distribution on the benzoic acid ring, enhancing its reactivity towards nucleophilic attack. This insight has been instrumental in optimizing synthetic pathways and improving product quality.

The environmental impact of this compound has also been a topic of recent research. Studies have shown that it exhibits low toxicity towards aquatic organisms, making it suitable for use in eco-friendly chemical processes. Additionally, its degradation products have been found to be non-hazardous under standard environmental conditions, further supporting its safe application in various industrial settings.

In conclusion, 4-Chloro-2-fluoro-6-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid is a versatile compound with a wide range of potential applications. Its unique chemical structure, combined with recent advances in synthetic methods and computational modeling, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new properties and uses, this compound is expected to play an increasingly important role in both academic and industrial settings.